MFCD06642230

• IUPAC Name: N-[5-[(2,3-dichlorophenyl)methyl]-1,3-thiazol-2-yl]-2-(2,5-dimethylanilino)acetamide
• InChI: InChI=1S/C20H19Cl2N3OS/c1-12-6-7-13(2)17(8-12)23-11-18(26)25-20-24-10-15(27-20)9-14-4-3-5-16(21)19(14)22/h3-8,10,23H,9,11H2,1-2H3,(H,24,25,26)
• InChI Key: LRTRBJNDNLCXFR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NCC(=O)NC2=NC=C(S2)CC3=C(C(=CC=C3)Cl)Cl
• Molecular Formula: C20H19Cl2N3OS
• Molecular Weight: 420.4 g/mol

Description

The compound identified as MFCD06642230 is a chemical entity with unique properties and applications. It is known for its specific molecular structure and reactivity, making it a subject of interest in various scientific fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of MFCD06642230 involves specific synthetic routes that require precise reaction conditions. The synthesis typically involves the use of organic solvents and catalysts to facilitate the reaction. The reaction conditions, such as temperature, pressure, and pH, are carefully controlled to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

In an industrial setting, the production of this compound is scaled up using large reactors and continuous flow systems. The process involves the use of automated systems to monitor and control the reaction parameters, ensuring consistent quality and efficiency. The industrial production methods also include purification steps such as crystallization, distillation, and chromatography to isolate the compound from impurities.

Chemical Reactions Analysis

Types of Reactions

MFCD06642230 undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions where one functional group is replaced by another, often using halogenating agents or nucleophiles.

Common Reagents and Conditions

The common reagents used in the reactions of this compound include acids, bases, oxidizing agents, and reducing agents. The reaction conditions vary depending on the type of reaction but generally involve controlled temperatures, specific solvents, and catalysts to enhance the reaction rate and selectivity.

Major Products

The major products formed from the reactions of this compound depend on the type of reaction and the reagents used. For example, oxidation reactions may yield oxidized derivatives, while reduction reactions produce reduced forms of the compound. Substitution reactions result in the formation of new compounds with different functional groups.

Scientific Research Applications

MFCD06642230 has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in organic synthesis and as a standard in analytical chemistry.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is conducted to explore its potential therapeutic effects and its role in drug development.

Industry: this compound is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of MFCD06642230 involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biochemical effects. The exact molecular targets and pathways depend on the specific application and the biological system being studied.